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Compound of Interest

Compound Name: Methyl 4-amino-3-fluorobenzoate

Cat. No.: B168591

In-Depth Technical Guide to Methyl 4-amino-3-
fluorobenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the commercial availability,
suppliers, and key technical data for Methyl 4-amino-3-fluorobenzoate (CAS No. 185629-32-
7). It also includes a detailed, representative experimental protocol for its synthesis via Fischer
esterification, a common and effective method for this class of compounds.

Core Compound Information

Methyl 4-amino-3-fluorobenzoate is a fluorinated aromatic compound frequently utilized as a
building block in medicinal chemistry and organic synthesis. Its structure, featuring an amino
group and a methyl ester on a fluorinated benzene ring, makes it a valuable intermediate for
the synthesis of complex molecules, including active pharmaceutical ingredients (APISs).

Key Identifiers:
o |[UPAC Name: methyl 4-amino-3-fluorobenzoate[1]
e CAS Number: 185629-32-7[1][2]

e Molecular Formula: CsHsFNO2[1][2]
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e Molecular Weight: 169.15 g/mol [1]

Commercial Availability and Suppliers

Methyl 4-amino-3-fluorobenzoate is readily available from a variety of chemical suppliers.
The purity of the commercially available compound is typically high, often exceeding 98%. The
following table summarizes key quantitative data from a selection of suppliers.

. . o Available
Supplier CAS Number Purity/Specification .
Quantities
CP Lab Safety 185629-32-7 min 98% 100 grams[2]
Data available via ]
BLD Pharm 185629-32-7 ) Various
website
Alfa Chemistry 185629-32-7 Research Grade Inquire for details
ChemScene 185629-32-7 >98% Inquire for details

Note: Availability and specific quantities are subject to change. It is recommended to consult
the suppliers directly for the most current information.

Physicochemical Properties

A summary of the key physicochemical properties of Methyl 4-amino-3-fluorobenzoate is
provided in the table below.

Property Value

Molecular Weight 169.15 g/mol [1]

Appearance Light yellow to yellow to orange powder/crystal
Storage Room temperature, in a dark, inert atmosphere

Experimental Protocols: Synthesis
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A prevalent and reliable method for the synthesis of Methyl 4-amino-3-fluorobenzoate is the
Fischer esterification of its corresponding carboxylic acid precursor, 4-amino-3-fluorobenzoic
acid. The following protocol is based on established methods for similar aniline derivatives.

Reaction: Fischer Esterification

Starting Material: 4-amino-3-fluorobenzoic acid Reagents: Methanol (reagent and solvent),
Sulfuric Acid (catalyst)

Detailed Methodology:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 4-amino-3-fluorobenzoic acid in an excess of anhydrous methanol.

o Catalyst Addition: Cool the solution in an ice bath. Slowly and carefully add concentrated
sulfuric acid dropwise to the stirred solution. The addition of the strong acid protonates the
amino group, forming the ammonium salt, which may precipitate.

o Reflux: After the addition of the catalyst is complete, remove the ice bath and heat the
mixture to reflux. The reaction progress can be monitored by Thin Layer Chromatography
(TLC).

o Work-up:
o Once the reaction is complete, cool the mixture to room temperature.

o Reduce the volume of the mixture under reduced pressure to remove the excess
methanol.

o Carefully neutralize the acidic mixture by adding a saturated agueous solution of a weak
base, such as sodium bicarbonate, until the cessation of gas evolution (COx).

o The product, Methyl 4-amino-3-fluorobenzoate, will precipitate out of the aqueous
solution.

e Purification:

o Collect the solid product by vacuum filtration.
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o Wash the collected solid with cold water to remove any remaining salts.

o The crude product can be further purified by recrystallization from a suitable solvent
system, such as ethanol/water, to yield the final, high-purity product.

Visualizations
Synthesis Workflow via Fischer Esterification

The following diagram illustrates the logical workflow for the synthesis of Methyl 4-amino-3-
fluorobenzoate from 4-amino-3-fluorobenzoic acid.
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Synthesis of Methyl 4-amino-3-fluorobenzoate
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Caption: Fischer esterification workflow for Methyl 4-amino-3-fluorobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [commercial availability and suppliers of Methyl 4-amino-
3-fluorobenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b168591#commercial-availability-and-suppliers-of-
methyl-4-amino-3-fluorobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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